Cas no 739365-19-6 (5-METHYL-1-NEOPENTYL-1H-INDOLE-3-CARBOXYLIC ACID)

• Product Name: 5-METHYL-1-NEOPENTYL-1H-INDOLE-3-CARBOXYLIC ACID
• CAS No: 739365-19-6
• MF: C₁₅H₁₉NO₂
• MW: 245.31686425209
• CID: 1763728
• PubChem ID: 23091990
• Update Time: 2025-04-21

5-METHYL-1-NEOPENTYL-1H-INDOLE-3-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 5-METHYL-1-NEOPENTYL-1H-INDOLE-3-CARBOXYLIC ACID
• DB-420370
• 739365-19-6
• 1-(2,2-Dimethylpropyl)-5-methyl-1H-indole-3-carboxylic acid
• SCHEMBL5135068

• Inchi： 1S/C15H19NO2/c1-10-5-6-13-11(7-10)12(14(17)18)8-16(13)9-15(2,3)4/h5-8H,9H2,1-4H3,(H,17,18)
• InChI Key： GFZNXPRHBBPXBG-UHFFFAOYSA-N
• SMILES： OC(C1=CN(C2C=CC(C)=CC=21)CC(C)(C)C)=O

Computed Properties

• Exact Mass: 245.141578849g/mol
• Monoisotopic Mass: 245.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 42.2Ų